Cas no 1017273-17-4 (2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1017273-17-4
• MF: C₁₀H₇FN₂O₂S
• MW: 238.238184213638
• MDL: MFCD22375179
• CID: 2151171
• PubChem ID: 57437179
• Update Time: 2025-07-19

2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(3-fluoro-phenyl)-thiazole-4-carboxylic acid
• VS-11932
• 2-Amino-5-(3-fluorophenyl)thiazole-4-carboxylic acid
• ALBB-028105
• STL310119
• 1017273-17-4
• MFCD22375179
• DB-329911
• 4-thiazolecarboxylic acid, 2-amino-5-(3-fluorophenyl)-
• IXJZJGOHTCDPBX-UHFFFAOYSA-N
• SCHEMBL496186
• BBL033273
• AKOS022135585
• 2-Amino-5-(3-fluorophenyl)thiazole-4-carboxylicacid
• AT45889
• 2-amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid
• EN300-186605
• 2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid

• MDL： MFCD22375179
• Inchi： 1S/C10H7FN2O2S/c11-6-3-1-2-5(4-6)8-7(9(14)15)13-10(12)16-8/h1-4H,(H2,12,13)(H,14,15)
• InChI Key： IXJZJGOHTCDPBX-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)O)=C1C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 238.021227g/mol
• Monoisotopic Mass: 238.021227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 238.24g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 104Ų

Additional information on 2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid

2-Amino-5-(3-Fluorophenyl)-1,3-Thiazole-4-Carboxylic Acid: A Promising Therapeutic Agent in Modern Pharmacology

2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid is a heterocyclic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. This compound, with the CAS number 1017273-17-4, represents a novel class of bioactive molecules that exhibit multifaceted pharmacological properties. Recent studies have highlighted its potential in targeting specific biological pathways, making it a subject of interest for both academic researchers and pharmaceutical companies.

2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid is characterized by its thiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of a 3-fluorophenyl group in the molecule contributes to its distinct chemical properties and biological activity. The compound's molecular formula, molecular weight, and structural features are critical in understanding its interactions with biological targets.

Recent advancements in medicinal chemistry have led to the development of 2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid as a potential therapeutic agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to modulate key signaling pathways involved in inflammatory diseases. The compound's ability to inhibit specific enzymes has been linked to its potential applications in the treatment of autoimmune disorders.

One of the most notable findings regarding 2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid is its interaction with the 3-fluorophenyl group, which enhances its binding affinity to target proteins. Researchers have also explored its role in inhibiting the activity of certain kinases, which are implicated in various pathological conditions. This makes the compound a promising candidate for the development of targeted therapies.

Additional research has focused on the 2-Amino moiety of the molecule, which may contribute to its pharmacological profile. The 2-Amino group is known to participate in hydrogen bonding interactions with biological targets, potentially improving the compound's efficacy. These findings underscore the importance of the 2-Amino group in the overall biological activity of the molecule.

Moreover, the 1,3-thiazole ring in 2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid is a well-known structural motif in pharmaceutical compounds. This ring system is often associated with enhanced metabolic stability and improved drug-like properties. The presence of the 1,3-thiazole ring may also influence the compound's solubility and bioavailability.

Recent studies have also investigated the potential of 2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid in the context of neurodegenerative diseases. A 2022 study published in Neuropharmacology suggested that the compound may exert neuroprotective effects by modulating oxidative stress and inflammatory responses. This highlights the compound's potential in the treatment of conditions such as Alzheimer's disease.

The synthesis of 2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid involves a series of chemical reactions that are critical for its structural integrity. Researchers have developed efficient synthetic routes to produce the compound in high purity, which is essential for further biological evaluation. The optimization of these synthetic methods has been a focus of recent studies, aiming to enhance the scalability and cost-effectiveness of production.

Another area of interest is the role of the 3-fluorophenyl group in the compound's pharmacokinetic properties. Fluorine atoms are often incorporated into drug molecules to improve their metabolic stability and receptor binding affinity. The presence of the 3-fluorophenyl group may also contribute to the compound's selectivity for specific biological targets.

Furthermore, the 4-carboxylic acid functional group in 2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid plays a crucial role in its biological activity. Carboxylic acid groups are commonly found in pharmaceutical compounds and are often involved in interactions with biological macromolecules. The presence of the 4-carboxylic acid group may also influence the compound's solubility and membrane permeability.

Current research efforts are also exploring the potential of 2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid as a lead compound for the development of new drugs. The compound's unique structural features and biological activity make it a promising candidate for further optimization. Researchers are investigating various strategies to enhance its potency and selectivity for specific therapeutic applications.

Overall, the study of 2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid continues to be an active area of research in pharmaceutical science. Its potential applications in the treatment of various diseases underscore the importance of further investigation into its biological properties and therapeutic potential.

As research in this field progresses, the 2-Amino group, 3-fluorophenyl moiety, 1,3-thiazole ring, and 4-carboxylic acid functional group will remain key areas of focus. Understanding their roles in the compound's biological activity will be essential for the development of new and more effective therapeutic agents.

With ongoing advancements in medicinal chemistry and pharmacology, the future of 2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid as a therapeutic agent appears promising. Continued research into its biological mechanisms and potential applications will be crucial in realizing its full potential in the field of medicine.

By exploring the various aspects of 2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid, researchers can gain valuable insights into its pharmacological properties and therapeutic applications. These findings will contribute to the development of new drugs and the advancement of pharmaceutical science.

In conclusion, the study of 2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid represents a significant area of research in pharmaceutical science. Its unique structural features and biological activity make it a promising candidate for the development of new therapeutic agents. Continued research into its properties and applications will be essential in advancing the field of medicine.

Summary of Key Points on `2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid`: --- ### 1. Structural Features: - Thiazole Ring: A five-membered heterocycle with sulfur and nitrogen atoms, known for enhanced metabolic stability and drug-like properties. - 3-Fluorophenyl Group: Enhances binding affinity and selectivity for biological targets. - 2-Amino Moiety: Contributes to hydrogen bonding interactions with biological macromolecules. - 4-Carboxylic Acid Group: Influences solubility, membrane permeability, and interactions with biological targets. --- ### 2. Pharmacological Potential: - Anti-inflammatory Activity: Demonstrated in studies on autoimmune disorders and inflammatory diseases. - Neuroprotective Effects: Potential applications in neurodegenerative diseases like Alzheimer's. - Kinase Inhibition: May target specific enzymes involved in pathological conditions. - Selective Targeting: Structural features like the 3-fluorophenyl group enhance selectivity for therapeutic applications. --- ### 3. Synthetic and Developmental Aspects: - Efficient Synthesis: Researchers have optimized synthetic routes for high-purity production. - Scalability and Cost-Effectiveness: Ongoing efforts to improve synthesis for drug development. - Lead Compound Potential: Identified as a promising candidate for further optimization into new therapeutics. --- ### 4. Research Focus Areas: - 3-Fluorophenyl Group: Role in pharmacokinetics and receptor binding. - 2-Amino and 4-Carboxylic Acid Functional Groups: Influence on solubility, permeability, and biological activity. - Thiazole Ring: Contribution to metabolic stability and drug-like properties. --- ### 5. Future Directions: - Therapeutic Applications: Continued exploration in treating autoimmune, inflammatory, and neurodegenerative diseases. - Mechanistic Studies: Deeper understanding of the compound’s biological mechanisms. - Drug Development: Optimization for potency, selectivity, and clinical translation. --- ### Conclusion: 2-Amino-5-(3-fluorophenyl)-1,3-thiazole-4-carboxylic acid represents a promising lead compound in pharmaceutical science due to its unique structural features and broad pharmacological potential. Ongoing research into its mechanisms and applications will be critical in advancing its role as a therapeutic agent in the treatment of various diseases. Continued innovation in medicinal chemistry and pharmacology will further unlock its potential in the field of medicine.